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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982 Get Quote

CAS Number: 1888-94-4

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals in drug development on 2-Chloroethyl methacrylate. This document provides

critical information regarding its chemical properties, comprehensive safety data, and

procedural guidelines for safe handling.

Core Chemical and Physical Properties
2-Chloroethyl methacrylate is an organic compound classified as an ester of methacrylic

acid.[1] It is primarily used as a monomer in the preparation of poly(2-chloroethyl
methacrylate). The presence of both a polymerizable methacrylate group and a reactive

chloroethyl group makes it a versatile building block in polymer science.[2]
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Property Value

CAS Number 1888-94-4

Molecular Formula C6H9ClO2[1][3][4][5]

Molecular Weight 148.59 g/mol [2][3][4][5]

Appearance Colorless to light yellow clear liquid[1]

Purity ≥97%[4]

EINECS Number 217-566-1[3][6]

Storage Temperature 2-8°C, sealed in a dry environment[7]

Safety Data Sheet Summary
The following tables summarize the critical safety information derived from the Safety Data

Sheet (SDS) for 2-Chloroethyl methacrylate.

Hazard Identification and Classification
Hazard Class GHS Classification Signal Word Hazard Statements

Acute Toxicity (Oral) Category 3 Danger
H301: Toxic if

swallowed[5][7][8]

Acute Toxicity

(Inhalation)
Category 3 Danger

H331: Toxic if

inhaled[5][8]

Acute Toxicity

(Dermal)
Category 3 Danger

H311: Toxic in contact

with skin[7]

Serious Eye

Damage/Irritation
Category 1 Danger

H318: Causes serious

eye damage[5][7][8]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[6]

Specific Target Organ

Toxicity

Single Exposure,

Category 3
Warning

H335: May cause

respiratory irritation[6]
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First Aid Measures
Exposure Route First Aid Protocol

Ingestion
Do NOT induce vomiting. Immediately call a

physician or poison control center.[6][9]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][9]

Skin Contact

Wash with plenty of soap and water. Take off

contaminated clothing and wash before reuse. If

skin irritation occurs, get medical advice.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

advice.[6][9]

Experimental Protocols: Safe Handling and
Personal Protection
Adherence to strict safety protocols is mandatory when handling 2-Chloroethyl methacrylate
due to its toxicity.

Engineering Controls:

Work exclusively under a chemical fume hood.

Ensure eyewash stations and safety showers are in close proximity to the workstation.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.
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Respiratory Protection: Use a NIOSH/MSHA approved respirator if ventilation is inadequate.

[6]

Handling and Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[9]

Keep away from heat, sparks, open flames, and hot surfaces.[6][9]

Incompatible Materials: Strong oxidizing agents, strong bases.

Visualized Workflows and Hazard Relationships
The following diagrams illustrate the safe handling workflow and the relationship between

exposure routes and health effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquisition & Storage

Handling Protocol

Waste & Disposal

Acquire Chemical

Store at 2-8°C in a dry,
well-ventilated area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for use

Work in a certified
chemical fume hood

Conduct Experiment

Collect waste in a
-labeled, sealed container

After use

Dispose of waste via
-approved hazardous waste program
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Routes of Exposure Potential Health Effects

Ingestion

Toxic if Swallowed

Inhalation Toxic if Inhaled

Respiratory Irritation

Skin Contact Skin Irritation

Eye Contact Serious Eye Damage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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